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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermoelectric properties of

lanthanum nickel oxide (LaNiO₃), a perovskite oxide of significant interest for its metallic

conductivity and potential thermoelectric applications. This document details the synthesis,

experimental characterization, and theoretical understanding of LaNiO₃'s thermoelectric

behavior, presenting quantitative data, detailed experimental protocols, and conceptual

diagrams to facilitate further research and development.

Thermoelectric Properties of Lanthanum Nickel
Oxide
Lanthanum nickel oxide is a correlated metallic oxide that exhibits intriguing electronic and

transport properties.[1] Unlike many other rare-earth nickelates, LaNiO₃ remains metallic and

paramagnetic down to low temperatures.[2] Its thermoelectric properties are a direct

consequence of its electronic band structure, which is characterized by a significant density of

states at the Fermi level arising from the strong hybridization of Ni 3d and O 2p orbitals.[3][4]

This metallic nature leads to high electrical conductivity but a relatively low Seebeck coefficient.

Data Presentation
The following tables summarize the reported thermoelectric properties of bulk, polycrystalline

LaNiO₃ at various temperatures. It is important to note that these values are compiled from
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different sources and may vary depending on the synthesis method, sample density, and

measurement conditions.

Temperature
(K)

Seebeck
Coefficient (S)
(µV/K)

Electrical
Conductivity
(σ) (S/cm)

Thermal
Conductivity
(κ) (W/m·K)

Power Factor
(S²σ)
(µW/m·K²)

300
~ -8[5][6] to

-15[6]
~ 1.0 x 10⁴

2.6 - 12.0 (thin

film)

Data not

available

550
Data not

available

Data not

available

Data not

available

Data not

available

620 ~ -12[5][6]
Data not

available

Data not

available

Data not

available

1073 (800 °C)
Data not

available
~ 2.5 x 10³

Data not

available

Data not

available

Note: The thermal conductivity values are for thin films and may not be representative of bulk

material. The power factor is calculated from the Seebeck coefficient and electrical conductivity

(S²σ) and is a key indicator of a material's potential for power generation.

Experimental Protocols
Detailed methodologies are crucial for the synthesis of high-quality LaNiO₃ samples and the

accurate measurement of their thermoelectric properties.

Synthesis of Lanthanum Nickel Oxide
Two common methods for synthesizing polycrystalline LaNiO₃ are the Pechini (a modified sol-

gel) method and the conventional sol-gel method.

2.1.1. Pechini Method

The Pechini method allows for excellent stoichiometric control and produces fine,

homogeneous powders.[7][8]

Protocol:
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Precursor Solution Preparation:

Dissolve stoichiometric amounts of lanthanum nitrate hexahydrate (La(NO₃)₃·6H₂O) and

nickel nitrate hexahydrate (Ni(NO₃)₂·6H₂O) in deionized water.

Add citric acid to the solution with a molar ratio of citric acid to total metal cations of at

least 1:1 to chelate the metal ions.

Stir the solution until all precursors are fully dissolved.

Polymerization:

Add ethylene glycol to the solution. A typical molar ratio of ethylene glycol to citric acid is

4:1.

Heat the solution to 80-90 °C and maintain this temperature for several hours with

continuous stirring to promote polyesterification, resulting in a viscous gel.

Decomposition and Calcination:

Dry the gel at a temperature around 150 °C to remove excess water.

Grind the dried resin into a fine powder.

Calcine the powder in air at a temperature between 700 °C and 900 °C for 2-4 hours to

decompose the organic precursors and form the crystalline LaNiO₃ phase.

2.1.2. Sol-Gel Method

The sol-gel method is another versatile technique for preparing fine-grained LaNiO₃ powders.

[9][10]

Protocol:

Sol Formation:

Dissolve lanthanum nitrate and nickel acetate in a suitable solvent, such as 2-

methoxyethanol.
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Add a chelating agent like acetic acid or acetylacetone to stabilize the precursor solution

and stir for several hours at room temperature to form a homogeneous sol.

Gelation:

Heat the sol at a temperature around 60-80 °C with continuous stirring to evaporate the

solvent and promote the formation of a gel.

Drying and Calcination:

Dry the gel in an oven at approximately 120 °C overnight.

Grind the dried gel into a powder.

Calcine the powder in air at a temperature in the range of 600-800 °C for several hours to

obtain the final LaNiO₃ product.

Measurement of Thermoelectric Properties
Accurate characterization of the Seebeck coefficient, electrical conductivity, and thermal

conductivity is essential for evaluating the thermoelectric performance of LaNiO₃.

2.2.1. Seebeck Coefficient and Electrical Conductivity Measurement

The Seebeck coefficient and electrical conductivity are often measured simultaneously using a

four-probe setup, especially at high temperatures.[11][12]

Protocol:

Sample Preparation:

Press the synthesized LaNiO₃ powder into a pellet and sinter it at a high temperature (e.g.,

1000-1200 °C) to achieve high density.

Cut the sintered pellet into a rectangular bar of known dimensions.

Four-Probe Measurement Setup:

Mount the sample in a high-temperature measurement apparatus.
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Use four platinum or K-type thermocouple wires as probes. Two outer probes serve as

current leads, and two inner probes act as voltage and temperature sensors.

Measurement Procedure:

Place the setup in a furnace and control the ambient temperature.

Seebeck Coefficient:

Apply a small temperature gradient (ΔT) across the length of the sample using a small

heater at one end.

Measure the temperature at the two inner probes (T₁ and T₂) and the voltage difference

(ΔV) between them once a steady state is reached.

The Seebeck coefficient is calculated as S = -ΔV/ΔT.

Electrical Conductivity:

Pass a constant DC current (I) through the two outer probes.

Measure the voltage drop (V) between the two inner probes.

The resistance (R) is calculated using Ohm's law (R = V/I).

The electrical conductivity (σ) is then calculated using the formula σ = L / (R * A), where

L is the distance between the inner probes and A is the cross-sectional area of the

sample.

2.2.2. Thermal Conductivity Measurement (3-Omega Method)

The 3-omega (3ω) method is a well-established technique for measuring the thermal

conductivity of bulk and thin-film materials.[2][4][13][14]

Protocol:

Sample and Heater Preparation:

Prepare a flat and smooth surface on the LaNiO₃ sample.
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Deposit a metallic heater strip (e.g., of gold or platinum) onto the surface using techniques

like photolithography and electron-beam evaporation. The heater strip serves as both a

heater and a temperature sensor.

Measurement Setup:

Connect the heater strip to a lock-in amplifier and a current source.

Measurement Principle:

An alternating current with a frequency ω is passed through the metallic strip, generating a

heat wave at a frequency of 2ω.

This periodic heating causes a temperature oscillation in the heater, which in turn leads to

a resistance oscillation at 2ω.

The voltage across the heater will contain a third harmonic component (3ω) that is directly

related to the temperature oscillation.

Data Acquisition and Analysis:

Measure the 3ω voltage component as a function of the driving frequency (ω).

The thermal conductivity of the material can be extracted by analyzing the relationship

between the 3ω voltage and the frequency, typically from the slope of the in-phase

temperature oscillation versus the logarithm of the frequency.

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate the conceptual framework of

thermoelectric transport in LaNiO₃ and a typical experimental workflow for its characterization.
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Conceptual Diagram of Thermoelectric Transport in LaNiO₃
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Experimental Workflow for Thermoelectric Characterization of LaNiO₃
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13748301?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13748301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

